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For Immediate Release

PISCATAWAY, NJ — This document provides a detailed guide to the calculation of the molar
mass for the inorganic compound Ammonium Iron(ll) Sulfate Hexahydrate, also known as
Mohr's salt. The chemical formula for this compound is (NH4)2Fe(SOa4)2:-6H20.[1][2][3][4] This
guide is intended for researchers, scientists, and professionals in drug development who
require precise calculations for experimental and developmental applications.

The molar mass of a compound is a fundamental chemical property, representing the mass of
one mole of the substance. Accurate determination of this value is critical for stoichiometric
calculations in chemical reactions, preparation of solutions with specific molar concentrations,

and quantitative analysis.

Calculation of Molar Mass

The molar mass of (NH4)2Fe(S0a4)2:6H20 is determined by summing the atomic masses of all
constituent atoms in its chemical formula. The final calculated molar mass for this compound is
392.14 g/mol .[1][2][3][4]

Data Presentation: Atomic Mass Contributions

The following table summarizes the quantitative data used in the calculation of the molar mass.
Atomic masses are based on standard values for each element.
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N . Total Mass
Quantity in Atomic Mass ( L
Element Symbol Contribution (
Formula g/mol )
g/mol )
Nitrogen N 2 14.01 28.02
Hydrogen H 20 1.008[5] 20.16
Iron Fe 1 55.85[6][7] 55.85
Sulfur S 2 32.07[8] 64.14
Oxygen o} 14 16.00[9][10][11] 224.00

Total 392.17

Note: Minor variations in the final calculated value may arise from the use of atomic mass
values with different numbers of significant figures. The accepted value is 392.14 g/mol .[1][2]

[3]14]

Methodologies

The calculation of molar mass is a theoretical determination based on the chemical formula and
the standard atomic masses of the elements.

Experimental Protocol: Not Applicable

The determination of molar mass for a known compound such as (NHa)2Fe(S0a4)2:6H20 is a
computational task. Experimental protocols such as mass spectrometry would be employed to
determine the molar mass of an unknown substance, but are not necessary for this calculation.

Visualization of Compound Composition

The logical relationship for the summation of atomic masses to calculate the total molar mass is
depicted in the following diagram.
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(NHa4)2Fe(S04)2:6H20

Molar Mass: 392.14 g/mol

Nitrogen (N) Hydrogen (H) Iron (Fe) Sulfur (S) Oxygen (O)
2 atoms 20 atoms 1 atom 2 atoms 14 atoms
2x14.01 20 x 1.008 1 x55.85 2 x32.07 14 x 16.00

Click to download full resolution via product page

Caption: Compositional breakdown of (NHa)2Fe(SOa)2:6H20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molar Mass of Ammonium Iron(ll)
Sulfate Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#molar-mass-of-nh-fe-so-6h-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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